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Compound of Interest |

3-Bromo-5-
Compound Name: (trifluoromethyl)benzene-1,2-

diamine

Cat. No.: B038285

This document provides a concise technical overview of the molecular weight of 3-Bromo-5-
(trifluoromethyl)benzene-1,2-diamine, a compound relevant to researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Molecular Weight and Composition

The molecular weight of a compound is a fundamental physical property, essential for
stoichiometric calculations in chemical reactions, preparation of solutions, and analytical
characterizations. It is determined by the sum of the atomic weights of its constituent atoms.

The molecular formula for 3-Bromo-5-(trifluoromethyl)benzene-1,2-diamine is
CsHeBrFsNz[1]. The elemental composition and the calculated molecular weight are detailed in
the tables below.

Table 1: Atomic Composition
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Element Symbol Count
Carbon C 7
Hydrogen H 6
Bromine Br 1
Fluorine F 3
Nitrogen N 2

Table 2: Molecular Weight Calculation

Atomic Weight Total Weight

Element Symbol Count
(amu) (amu)
Carbon C 7 12.011[2][3][4][5] 84.077
Hydrogen H 6 1.008[6][7] 6.048
_ 79.904[8][9][10]
Bromine Br 1 79.904
[11][12]
) 18.998[13][14]
Fluorine F 3 56.994
[15][16]
] 14.007[17][18]
Nitrogen N 2 28.014
[19][20](21]

Total Molecular
Weight

255.037

The calculated molecular weight of 3-Bromo-5-(trifluoromethyl)benzene-1,2-diamine is
255.04 g/mol [1].

Note: As this technical guide focuses solely on the calculation of the molecular weight of 3-
Bromo-5-(trifluoromethyl)benzene-1,2-diamine based on its molecular formula and standard
atomic weights, sections on experimental protocols and signaling pathways are not applicable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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